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Compound of Interest

Compound Name: Fmoc-D-Lys(Ivdde)-OH

Cat. No.: B613492 Get Quote

This technical guide provides comprehensive safety and handling information for Fmoc-D-
Lys(Ivdde)-OH, a crucial reagent in modern peptide chemistry. It is intended for researchers,

scientists, and professionals involved in drug development and other fields utilizing solid-phase

peptide synthesis (SPPS). This document outlines the potential hazards, recommended safety

precautions, and detailed protocols for its application.

Chemical and Physical Properties
Fmoc-D-Lys(Ivdde)-OH, with the full chemical name N-α-Fmoc-N-ε-1-(4,4-dimethyl-2,6-

dioxocyclohex-1-ylidene)-3-methylbutyl-D-lysine, is a protected amino acid derivative.[1][2][3]

The Fmoc (fluorenylmethyloxycarbonyl) group protects the α-amino group, while the Ivdde (1-

(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl) group provides orthogonal protection

for the ε-amino side chain of D-lysine.[4][5] This orthogonal protection strategy is essential for

the synthesis of complex peptides, such as branched or cyclic peptides and those requiring

side-chain modifications. The Ivdde group is notably more stable to piperidine than the related

Dde group and is less prone to migration.
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Property Value

CAS Number 1272755-33-5

Molecular Formula C₃₄H₄₂N₂O₆

Molecular Weight 574.71 g/mol

Appearance Powder

Storage Temperature -10 to -25°C

Safety and Hazard Information
While some safety data sheets (SDS) indicate that Fmoc-D-Lys(Ivdde)-OH is not classified as

a hazardous substance, others suggest potential hazards. It is prudent to handle this

compound with the care required for all laboratory chemicals.

GHS Hazard Statements (Potential)
Some sources indicate the following GHS classifications, which should be considered when

handling the compound:

H302: Harmful if swallowed

H312: Harmful in contact with skin

H319: Causes serious eye irritation

H332: Harmful if inhaled

Handling Precautions and Personal Protective
Equipment (PPE)
To ensure safe handling, the following precautions should be taken:
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Precaution Recommendation

Engineering Controls

Use in a well-ventilated area. Provide

appropriate exhaust ventilation at places where

dust is formed.

Eye/Face Protection

Wear safety glasses with side-shields

conforming to EN166 or NIOSH approved

equipment.

Skin Protection

Wear impervious clothing and handle with

gloves. Inspect gloves prior to use and use

proper glove removal technique.

Respiratory Protection If dust is formed, use a suitable respirator.

General Hygiene

Handle in accordance with good industrial

hygiene and safety practice. Wash hands before

breaks and at the end of the workday. Avoid

contact with skin and eyes. Avoid formation of

dust and aerosols.

First-Aid Measures
In case of exposure, follow these first-aid guidelines:

Exposure Route First-Aid Measure

Inhalation

If breathed in, move person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.
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Storage and Disposal
Storage: Store in a cool place. Keep the container tightly closed in a dry and well-ventilated

place. Recommended storage is between -10 and -25°C.

Disposal: Dispose of contaminated materials in accordance with applicable laws and good

laboratory practices.

Experimental Protocols and Applications
Fmoc-D-Lys(Ivdde)-OH is primarily used in Fmoc-based solid-phase peptide synthesis

(SPPS). Its key feature is the Ivdde protecting group, which is stable to the basic conditions

used for Fmoc group removal (e.g., piperidine) and acidic conditions for cleavage from many

resins (e.g., TFA), but can be selectively removed using hydrazine. This allows for specific

modifications at the lysine side chain while the peptide remains attached to the solid support.

Selective Deprotection of the Ivdde Group
The standard method for removing the Ivdde group involves treatment with a dilute solution of

hydrazine in a suitable solvent, typically N,N-dimethylformamide (DMF).

Experimental Protocol: Ivdde Removal with 2% Hydrazine

This protocol is adapted from standard procedures for Dde and Ivdde deprotection.

Preparation: Prepare a 2% (v/v) solution of hydrazine monohydrate in DMF.

Resin Treatment: To the peptidyl-resin in a reaction vessel, add the 2% hydrazine/DMF

solution (approximately 25 mL per gram of resin).

Reaction: Allow the mixture to stand at room temperature for 3 minutes.

Filtration: Filter the resin to remove the deprotection solution.

Repetition: Repeat the hydrazine treatment (steps 2-4) two more times to ensure complete

removal of the Ivdde group.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b613492?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Washing: Wash the resin thoroughly with DMF (at least three times) to remove residual

hydrazine and the cleaved protecting group by-product.

Note: The concentration of hydrazine should generally not exceed 2%, as higher

concentrations can lead to side reactions, such as peptide cleavage at Glycine residues.

However, in cases where Ivdde removal is sluggish, concentrations up to 10% have been used.

Logical Workflow for Branched Peptide Synthesis
The use of Fmoc-D-Lys(Ivdde)-OH is integral to the synthesis of branched peptides. The

following diagram illustrates the logical workflow.
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Caption: Workflow for branched peptide synthesis using Fmoc-D-Lys(Ivdde)-OH.

This guide provides a foundational understanding of the safety and handling requirements for

Fmoc-D-Lys(Ivdde)-OH. Researchers should always consult the specific Safety Data Sheet

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b613492?utm_src=pdf-body-img
https://www.benchchem.com/product/b613492?utm_src=pdf-body
https://www.benchchem.com/product/b613492?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


provided by their supplier and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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